Cas no 1421603-58-8 (5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1421603-58-8
• MF: C₇H₄ClF₅N₂O₂
• MW: 278.563878059387
• CID: 4597864
• Update Time: 2025-08-05

5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H4ClF5N2O2/c1-15-4(6(8,9)10)2(5(16)17)3(14-15)7(11,12)13/h1H3,(H,16,17)
• InChI Key： ABTGULRUPQHWNM-UHFFFAOYSA-N
• SMILES： N1(C)C(C(Cl)(F)F)=C(C(O)=O)C(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1421603-58-8)

The compound 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1421603-58-8) is a highly specialized fluorinated pyrazole derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring both chlorodifluoromethyl and trifluoromethyl groups, imparts exceptional chemical properties, making it a valuable building block for advanced applications. This article delves into the compound's characteristics, synthesis, and potential uses, while addressing trending topics such as sustainable chemistry and green synthesis.

One of the most notable features of 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is its role as a key intermediate in the development of modern crop protection agents. With the global push toward precision agriculture and reduced environmental impact, researchers are increasingly focusing on fluorinated compounds due to their enhanced bioactivity and selectivity. The presence of fluorine atoms in this molecule contributes to its stability and lipophilicity, which are critical for optimizing pesticide formulations.

In the pharmaceutical sector, CAS No. 1421603-58-8 is explored for its potential in drug discovery, particularly in the design of small-molecule inhibitors. The pyrazole core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial activities. Recent studies highlight its utility in targeted therapies, aligning with the growing demand for personalized medicine. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of novel biologically active molecules.

The synthesis of 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step reactions, including halogenation and cyclization processes. Innovations in catalytic methods and solvent-free reactions have improved the efficiency of its production, addressing concerns related to chemical waste and energy consumption. These advancements resonate with the broader industry shift toward green chemistry principles, a topic frequently searched by professionals and academics alike.

Beyond agrochemicals and pharmaceuticals, this compound finds applications in advanced materials, such as liquid crystals and polymeric additives. Its ability to modify thermal and optical properties makes it attractive for high-performance materials used in electronics and coatings. As industries increasingly prioritize sustainability and performance optimization, the demand for such specialized fluorinated compounds is expected to rise.

In conclusion, 5-(chlorodifluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1421603-58-8) represents a versatile and high-value chemical with broad applicability across multiple sectors. Its alignment with contemporary trends like green synthesis, targeted drug development, and sustainable agriculture underscores its relevance in modern scientific and industrial landscapes. Researchers and manufacturers continue to explore its potential, driven by the need for innovative solutions to global challenges.